N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide

• IUPAC Name: N-(3-chloro-4-pyrrolidin-1-ylphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H22ClN3O2/c22-18-13-16(8-9-19(18)24-10-4-5-11-24)23-21(27)15-12-20(26)25(14-15)17-6-2-1-3-7-17/h1-3,6-9,13,15H,4-5,10-12,14H2,(H,23,27)
• InChI Key: CCECAIKMDHGNIH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C=C(C=C2)NC(=O)C3CC(=O)N(C3)C4=CC=CC=C4)Cl
• Molecular Formula: C21H22ClN3O2
• Molecular Weight: 383.9 g/mol

Description

N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide, also known as CPP-109, is a synthetic compound that has gained attention for its potential to treat addiction and other neurological disorders. CPP-109 is a derivative of the naturally occurring compound GABA, which is a neurotransmitter that plays a role in regulating brain activity.

Mechanism of Action

N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide works by inhibiting the enzyme GABA transaminase, which is responsible for breaking down GABA in the brain. By inhibiting this enzyme, N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide increases the levels of GABA in the brain, which can reduce the activity of neurons that are involved in addiction and other neurological disorders.
Biochemical and Physiological Effects
N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide has several biochemical and physiological effects on the brain. Studies have shown that N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide can increase the levels of GABA in the brain, which can reduce the activity of neurons that are involved in addiction and other neurological disorders. Additionally, N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide has been shown to improve cognitive function in individuals with Alzheimer's disease and other neurological disorders.

Advantages and Limitations for Lab Experiments

N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide has several advantages and limitations for lab experiments. One advantage is that it has been extensively studied and has a well-established mechanism of action. Additionally, N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide is relatively stable and can be stored for long periods of time. However, one limitation is that N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide is a synthetic compound and may not accurately reflect the effects of natural compounds in the body.

Future Directions

There are several future directions for research on N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide. One area of research is the development of more potent and selective inhibitors of GABA transaminase. Additionally, research is needed to better understand the long-term effects of N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide on the brain and to determine the optimal dosage and treatment duration for individuals with addiction and other neurological disorders. Finally, research is needed to determine the potential of N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide as a treatment for other conditions, such as anxiety and depression.

Scientific Research Applications

N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide has been the subject of extensive scientific research due to its potential as a treatment for addiction and other neurological disorders. Studies have shown that N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide can reduce drug-seeking behavior and prevent relapse in individuals with addiction. Additionally, N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide has been shown to improve cognitive function in individuals with Alzheimer's disease and other neurological disorders.